Dimethyl 4-(4-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

• IUPAC Name: dimethyl 4-(4-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C17H18ClNO4/c1-9-13(16(20)22-3)15(11-5-7-12(18)8-6-11)14(10(2)19-9)17(21)23-4/h5-8,15,19H,1-4H3
• InChI Key: XBDJVUHXRNRICA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OC)C2=CC=C(C=C2)Cl)C(=O)OC
• Molecular Formula: C17H18ClNO4
• DSSTOX Substance ID: DTXSID80352413
• Molecular Weight: 335.8 g/mol
• CAS RN: 73257-49-5

Description

Dimethyl 4-(4-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate (DCPD) is an organic compound that belongs to the group of dihydropyridines. It is a white crystalline solid with a molecular weight of 310.83 g/mol. DCPD is used in various scientific research applications, such as in the study of enzymatic reactions, drug metabolism, and enzyme inhibition.

Scientific Research Applications

• Use as a Hydrogen Transfer Reagent

  The 1,4-dihydropyridine scaffold, including derivatives like Dimethyl 4-(4-chlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, is employed in medicinal chemistry and organic synthesis due to its ability to act as a hydrogen transfer reagent, emulating NAD(P)H reducing agents. This application is significant in synthetic chemistry (Borgarelli, Lenaers, De Borggraeve, & Ismalaj, 2022).

• Crystal Structure Analysis

  The crystal structure analysis of various 1,4-dihydropyridine derivatives, including those related to this compound, contributes to understanding their molecular interactions and properties. Such analysis is crucial in pharmaceutical and material sciences (Jasinski, Guild, Pek, Samshuddin, Narayana, Yathirajan, & Butcher, 2013).

• Enantioselectivity in Chemical Reactions

  Derivatives of this compound have been studied for their role in influencing the enantioselectivity of reactions. This aspect is vital in producing specific enantiomers of compounds in pharmaceutical chemistry (Sobolev, Franssen, Vigante, Cekavicus, Zhalubovskis, Kooijman, Spek, Duburs, & de Groot, 2002).

• Bronchodilatory Activity

  Studies have investigated the bronchodilatory activity of 1,4-dihydropyridine derivatives, indicating potential applications in respiratory medicine (Suresh, Swamy, & Reddy, 2007).

• Synthesis and Bio-Efficacy Evaluation

  Novel 1,4-dihydropyridine derivatives have been synthesized and evaluated for their biological efficacy, showing the scope of these compounds in bioactive molecule development (ALJumaili, 2016).

• X-Ray Crystal Structures and Weak Interactions

  The study of X-ray crystal structures of dihydropyridine derivatives provides insights into their self-assembly and non-covalent interactions, important in the design of molecular materials and drugs (Shashi, Prasad, & Begum, 2020).